Cas no 89938-22-7 (6-Chloro-3,4-dihydroquinoxalin-2(1H)-one)

6-Chloro-3,4-dihydroquinoxalin-2(1H)-one is a heterocyclic organic compound featuring a quinoxaline core with a chloro substituent at the 6-position and a lactam moiety at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its chloro group enhances electrophilic properties, facilitating further functionalization, while the lactam ring contributes to stability and compatibility with diverse reaction conditions. The compound is particularly useful in the development of bioactive molecules, including potential kinase inhibitors and antimicrobial agents. High purity and consistent quality ensure reliable performance in research and industrial applications, supporting advancements in medicinal chemistry and material science.
6-Chloro-3,4-dihydroquinoxalin-2(1H)-one structure
89938-22-7 structure
Product Name:6-Chloro-3,4-dihydroquinoxalin-2(1H)-one
CAS No:89938-22-7
MF:C8H7ClN2O
MW:182.60698056221
MDL:MFCD11520851
CID:994445
PubChem ID:283527
Update Time:2025-05-27

6-Chloro-3,4-dihydroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-3,4-dihydroquinoxalin-2(1H)-one
    • 6-chloro-3,4-dihydro-1H-quinoxalin-2-one
    • 6-Chlor-3,4-dihydro-1H-chinoxalin-2-on
    • 6-Chlor-3,4-dihydro-1H-chinoxalinon-(2)
    • 6-chloro-1,2,3,4-tetrahydroquinoxalin-2-one
    • SCHEMBL1319879
    • WXIXSRNTPHCSPF-UHFFFAOYSA-N
    • NSC-138387
    • 2(1H)-Quinoxalinone, 6-chloro-3,4-dihydro-
    • NSC138387
    • AKOS006323472
    • 6-CHLORO-3,4-DIHYDRO-2(1H)-QUINOXALINONE
    • DTXSID60300699
    • SMR001798040
    • J-518543
    • 89938-22-7
    • CHEMBL2143462
    • MLS002920449
    • MDL： MFCD11520851
    • Inchi： 1S/C8H7ClN2O/c9-5-1-2-6-7(3-5)10-4-8(12)11-6/h1-3,10H,4H2,(H,11,12)
    • InChI Key： WXIXSRNTPHCSPF-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)NCC(N2)=O

Computed Properties

  • Exact Mass: 182.02500
  • Monoisotopic Mass: 182.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.335
  • Boiling Point: 386.8°Cat760mmHg
  • Flash Point: 187.7°C
  • PSA: 41.13000
  • LogP: 1.98000

6-Chloro-3,4-dihydroquinoxalin-2(1H)-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-3,4-dihydroquinoxalin-2(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449039302-1g
6-Chloro-3,4-dihydroquinoxalin-2(1H)-one
 89938-22-7 95%
1g
 $475.00 2023-08-31
TRC
C598008-10mg
6-Chloro-3,4-dihydroquinoxalin-2(1H)-one
 89938-22-7
10mg
 $ 50.00 2022-06-06
TRC
C598008-50mg
6-Chloro-3,4-dihydroquinoxalin-2(1H)-one
 89938-22-7
50mg
 $ 160.00 2022-06-06
TRC
C598008-100mg
6-Chloro-3,4-dihydroquinoxalin-2(1H)-one
 89938-22-7
100mg
 $ 250.00 2022-06-06
Chemenu
CM141863-1g
6-chloro-3,4-dihydroquinoxalin-2(1H)-one
 89938-22-7 95%
1g
 $*** 2023-05-29
Chemenu
CM141863-1g
6-chloro-3,4-dihydroquinoxalin-2(1H)-one
 89938-22-7 95%
1g
 $505 2021-08-05
eNovation Chemicals LLC
D250257-1g
6-Chloro-3,4-dihydroquinoxalin-2(1H)-one
 89938-22-7 95%
1g
 $875 2024-08-03
Parkway Scientific
HI-182-1g
6-Chloro-3,4-dihydroquinoxalin-2(1H)-one
 89938-22-7 > 95%
1g
 $395 2024-05-21
Parkway Scientific
HI-182-3g
6-Chloro-3,4-dihydroquinoxalin-2(1H)-one
 89938-22-7 > 95%
3g
 $950 2024-05-21
Alichem
A449039302-5g
6-Chloro-3,4-dihydroquinoxalin-2(1H)-one
 89938-22-7 95%
5g
 $1250.00 2023-08-31

6-Chloro-3,4-dihydroquinoxalin-2(1H)-one Production Method

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